Cas no 1025087-55-1 (1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine)

1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine is a heterocyclic compound featuring a piperazine core linked to a phenylpyrazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both piperazine and pyrazole functional groups enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents or kinase inhibitors. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound exhibits good solubility in common organic solvents, ensuring versatility in synthetic applications. High purity grades are available for research use, supporting reproducibility in medicinal chemistry and drug discovery workflows.

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine structure

1025087-55-1 structure

Product Name:1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine

CAS No:1025087-55-1

MF:C₇H₁₃N₃

MW:139.198220968246

MDL:MFCD05022480

CID:1077547

PubChem ID:5102523

Update Time:2025-06-07

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-(5-Methyl-1H-pyrazol-3-yl)propan-2-amine
- [1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)ethyl]amine
- 1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine
- 005354
- 1-(5-methylpyrazol-3-yl)prop-2-ylamine
- 1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)-ethylamine
- AC1NNV31
- Ambcb4003531
- CTK6A7170
- MolPort-000-165-123
- SBB013355
- ZERO
- 1-methyl-4-[4-(2H-pyrazol-3-yl)phenyl]piperazine
- piperazine, 1-methyl-4-[4-(1H-pyrazol-5-yl)phenyl]-
- Ethylamine, 1-methyl-2-(5-methyl-1H-pyrazol-3-yl)-
- 1-(3-methyl-1H-pyrazol-5-yl)propan-2-amine(SALTDATA: FREE)
- CBI-BB ZERO
- A,5-Dimethyl-1H-pyrazole-3-ethanamine
- 1-(3-methyl-1H-pyrazol-5-yl)propan-2-amine
- 1-(5-METHYL-1H-PYRAZOL-3-YL)-2-PROPANAMINE
- BS-36979
- G29539
- AKOS022718603
- Z1446874472
- STK352583
- OHGJHBXVKFERPR-UHFFFAOYSA-N
- CS-0308234
- alpha,5-Dimethyl-1H-pyrazole-3-ethanamine
- MFCD05022480
- 1025087-55-1
- ALBB-011883
- DTXSID90408339
- EN300-111961
- AKOS005168100
- 1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine
- MDL： MFCD05022480
- Inchi： 1S/C7H13N3/c1-5(8)3-7-4-6(2)9-10-7/h4-5H,3,8H2,1-2H3,(H,9,10)
- InChI Key： OHGJHBXVKFERPR-UHFFFAOYSA-N
- SMILES： N1=C(CC(C)N)C=C(C)N1

Computed Properties

Exact Mass: 139.110947427g/mol
Monoisotopic Mass: 139.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 54.7Å²

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

1-Methyl-4-4-(1H-pyrazol-5-yl)phenylpiperazine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	062407-500mg	[1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)ethyl]amine	1025087-55-1		500mg	6404.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	062407-500mg	[1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)ethyl]amine	1025087-55-1		500mg	6404CNY	2021-05-07
TRC	M334113-50mg	1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine	1025087-55-1		50mg	$ 50.00	2022-06-03
TRC	M334113-100mg	1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine	1025087-55-1		100mg	$ 65.00	2022-06-03
TRC	M334113-500mg	1-Methyl-4-[4-(1H-pyrazol-5-yl)phenyl]piperazine	1025087-55-1		500mg	$ 135.00	2022-06-03
abcr	AB267123-1 g	1-(3-Methyl-1H-pyrazol-5-yl)propan-2-amine; .	1025087-55-1		1 g	€184.00	2023-07-20
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Fluorochem	032190-5g	1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)-ethylamine	1025087-55-1	95+%	5g	￡257.00	2022-03-01
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